Diazald(R)-N-methyl-d3
Overview
Description
Diazald®-N-methyl-d3, also known as N-Methyl-N-nitroso-p-toluenesulfonamide, is a relatively safe and easily handled precursor to diazomethane . Diazomethane is a toxic and unstable compound . Diazald has become the favored commercially available precursor for the synthesis of diazomethane .
Synthesis Analysis
Diazomethane is generally liberated from Diazald by treatment with a strong base . Upon the addition of a base such as sodium hydroxide or potassium hydroxide and mild heating (65–70 °C) in a mixture of water, diethyl ether, and a high boiling polar cosolvent, the N-nitrososulfonamide undergoes successive elimination reactions to produce diazomethane .Molecular Structure Analysis
The linear formula for Diazald is CH3C6H4SO2N(CH3)NO . It has a molecular weight of 214.24 .Physical And Chemical Properties Analysis
Diazald is a light yellow solid with a melting point of 61–62 °C . It has a molar mass of 214.24 g·mol−1 .Scientific Research Applications
Mutagenesis Experiments
Diazald® is suggested as an alternative for MNNG (1-methyl-3-nitroso-1-nitroguanidine), which is used in mutagenesis experiments. Although not tested by Sigma-Aldrich as a mutagenic agent, its structural distinction from MNNG suggests potential applications in this field .
Precursor for Diazomethane Generation
It is commonly used as a precursor for diazomethane generation, which is an important reagent in organic synthesis .
Mechanism of Action
Target of Action
Diazald®-N-methyl-d3, also known as 4-methyl-N-nitroso-N-(trideuteriomethyl)benzenesulfonamide, is primarily used as a precursor to diazomethane . Diazomethane is a versatile reagent in organic synthesis, and it is often used for methylation of carboxylic acids and phenols .
Mode of Action
The mode of action of Diazald®-N-methyl-d3 involves its conversion into diazomethane. Upon the addition of a base such as sodium hydroxide or potassium hydroxide and mild heating in a mixture of water, diethyl ether, and a high boiling polar cosolvent, Diazald®-N-methyl-d3 undergoes successive elimination reactions to produce diazomethane .
Biochemical Pathways
The biochemical pathways affected by Diazald®-N-methyl-d3 are those involving diazomethane. Diazomethane is a methylating agent and can participate in a variety of reactions, including methylation of carboxylic acids and phenols . The downstream effects of these reactions depend on the specific substrates being methylated.
Pharmacokinetics
Its bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins .
Result of Action
The primary result of the action of Diazald®-N-methyl-d3 is the production of diazomethane, which can then participate in various chemical reactions as a methylating agent . The specific molecular and cellular effects would depend on the substrates present in the reaction environment.
Action Environment
The action of Diazald®-N-methyl-d3 is influenced by several environmental factors. For instance, the conversion of Diazald®-N-methyl-d3 to diazomethane requires the presence of a base and heat . Additionally, the stability of Diazald®-N-methyl-d3 may be affected by factors such as temperature, pH, and the presence of other chemicals .
Safety and Hazards
properties
IUPAC Name |
4-methyl-N-nitroso-N-(trideuteriomethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3S/c1-7-3-5-8(6-4-7)14(12,13)10(2)9-11/h3-6H,1-2H3/i2D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFKZOUIEAHOBHW-BMSJAHLVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)N=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N(N=O)S(=O)(=O)C1=CC=C(C=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101230663 |
Source
|
| Record name | 4-Methyl-N-(methyl-d3)-N-nitrosobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101230663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diazald(R)-N-methyl-d3 | |
CAS RN |
42366-72-3 |
Source
|
| Record name | 4-Methyl-N-(methyl-d3)-N-nitrosobenzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42366-72-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methyl-N-(methyl-d3)-N-nitrosobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101230663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzenesulfonamide, 4-methyl-N-(methyl-d3)-N-nitroso | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.130.554 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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